1-(4-((6-Fluorobenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)-2-(thiophen-2-yl)ethanone

• IUPAC Name: 1-[4-[(6-fluoro-1,3-benzothiazol-2-yl)oxy]piperidin-1-yl]-2-thiophen-2-ylethanone
• InChI: InChI=1S/C18H17FN2O2S2/c19-12-3-4-15-16(10-12)25-18(20-15)23-13-5-7-21(8-6-13)17(22)11-14-2-1-9-24-14/h1-4,9-10,13H,5-8,11H2
• InChI Key: WWDGEHAASRQLBN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC3=C(S2)C=C(C=C3)F)C(=O)CC4=CC=CS4
• Molecular Formula: C18H17FN2O2S2
• Molecular Weight: 376.5 g/mol

Description

1-(4-((6-Fluorobenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)-2-(thiophen-2-yl)ethanone is a useful research compound. Its molecular formula is C18H17FN2O2S2 and its molecular weight is 376.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• The compound was synthesized using a click chemistry approach, starting from 2-azido-1-(4-(6-fluorobenzo[d]isooxazol-3-yl)piperidin-1-yl)ethanone. It was characterized using IR, NMR, and MS studies. The thermal stability was analyzed using TGA and DSC techniques. XRD analysis confirmed the structure, and the intercontacts in the crystal structure were analyzed using Hirshfeld surfaces computational method (Govindhan et al., 2017).

Biological Applications and Cytotoxic Studies

• A novel fluoro-substituted benzo[b]pyran with anti-lung cancer activity was synthesized, showing anticancer activity at low concentrations compared to the reference drug 5-fluorodeoxyuridine. This study highlights the compound's potential in developing new therapeutic agents for cancer treatment (Hammam et al., 2005).
• Another study synthesized a series of novel conformationally restricted butyrophenones bearing the compound as a fragment, which were evaluated as atypical antipsychotic agents. These compounds showed promise in in vitro assays for affinity for dopamine and serotonin receptors, suggesting potential applications in treating psychiatric disorders (Raviña et al., 1999).

Antimicrobial Activity

• The compound was also explored for its antimicrobial activity, where synthesized fluoro-substituted benzothiazolo imidazole compounds showed promising anti-microbial activity. This indicates its potential use in developing new antimicrobial agents (Sathe et al., 2011).